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Compound of Interest

Compound Name: Nitromersol

CAS No.: 133-58-4

Cat. No.: B183977

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitromersol, a complex organomercury compound with the chemical formula C₇H₅HgNO₃, has

historically been utilized as an antiseptic and disinfectant. Its identification and characterization

are crucial for quality control, regulatory compliance, and research purposes. This technical

guide provides an in-depth overview of the spectral analysis of Nitromersol, offering detailed

methodologies and expected data for its identification using various spectroscopic techniques.

Physicochemical Properties
A foundational understanding of Nitromersol's properties is essential for its analysis.
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Property Value

Molecular Formula C₇H₅HgNO₃

Molecular Weight 351.71 g/mol [1]

CAS Number 133-58-4

Appearance Yellow to brownish-yellow powder or granules[2]

Solubility
Insoluble in water; soluble in solutions of

alkalies and ammonia[2]

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a valuable tool for the qualitative and quantitative analysis of

Nitromersol, particularly leveraging its chromophoric nitro and aromatic functionalities.

Expected Spectral Data
In an alkaline solution, such as 1 N sodium hydroxide (NaOH), Nitromersol forms a reddish-

orange solution, indicating significant absorption in the visible region. This is due to the

deprotonation of the phenolic hydroxyl group, which extends the conjugated system. For

nitrophenols in alkaline solutions, a bathochromic (red) shift of the absorption maximum to

around 400 nm is typically observed.[3][4][5][6][7] While a specific experimental λmax for

Nitromersol is not readily available in public literature, a strong absorbance in the 390-420 nm

range is anticipated under these conditions.

Solvent/Condition Expected λmax Notes

1 N Sodium Hydroxide ~390 - 420 nm (Predicted)
Formation of the colored

nitrophenolate ion.

Acidic/Neutral ~315 - 335 nm (Predicted)
Based on data for similar

nitrophenol compounds.[7]

Experimental Protocol: UV-Vis Spectroscopy
A standard protocol for the UV-Vis analysis of Nitromersol is as follows:
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Sample Preparation:

Accurately weigh approximately 25 mg of Nitromersol and transfer it to a 250 mL

volumetric flask.

Dissolve the sample in a small amount of 1 N sodium hydroxide solution.

Dilute to volume with 1 N sodium hydroxide to obtain a concentration of approximately 100

µg/mL.

Prepare a series of dilutions from this stock solution as needed for quantitative analysis.

Instrumentation:

Use a double-beam UV-Vis spectrophotometer.

Use 1 cm quartz cuvettes.

Set the wavelength range from 200 to 700 nm.

Spectrum Acquisition:

Use 1 N sodium hydroxide as the blank.

Record the absorbance spectrum of the sample solution.

Identify the wavelength of maximum absorbance (λmax).

Quantitative Analysis:

Prepare a calibration curve by measuring the absorbance of a series of standard solutions

of known concentrations at the determined λmax.

Measure the absorbance of the unknown sample and determine its concentration from the

calibration curve.
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UV-Vis Spectroscopy Workflow for Nitromersol Analysis.
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Infrared (IR) Spectroscopy
Infrared spectroscopy is a powerful technique for identifying the functional groups present in

Nitromersol. The presence of a nitro group, an aromatic ring, and organometallic bonding

gives rise to a characteristic IR spectrum.

Expected Spectral Data
The IR spectrum of Nitromersol is expected to show strong, characteristic absorption bands

for the nitro (NO₂) group. Aromatic nitro compounds typically exhibit a strong asymmetric

stretching vibration between 1550 and 1475 cm⁻¹ and a strong symmetric stretching vibration

between 1360 and 1290 cm⁻¹.[8][9][10] Additionally, bands corresponding to aromatic C-H and

C=C stretching, as well as C-N stretching, are anticipated.

Wavenumber Range (cm⁻¹) Assignment Intensity

1550 - 1475 Asymmetric NO₂ Stretch Strong

1360 - 1290 Symmetric NO₂ Stretch Strong

3100 - 3000 Aromatic C-H Stretch Medium to Weak

1600 - 1450 Aromatic C=C Stretch Medium

~850 C-N Stretch Medium

Below 800
C-Hg Vibrations and Out-of-

Plane Bending
Medium to Weak

Experimental Protocol: FTIR Spectroscopy (KBr Pellet
Method)
The solid-state IR spectrum of Nitromersol can be obtained using the potassium bromide

(KBr) pellet method:

Sample Preparation:

Grind 1-2 mg of dry Nitromersol with 100-200 mg of dry, IR-grade KBr powder in an agate

mortar until a fine, homogeneous mixture is obtained.
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Transfer the mixture to a pellet-forming die.

Pellet Formation:

Place the die in a hydraulic press.

Apply pressure (typically 8-10 tons) for several minutes to form a transparent or

translucent pellet.

Spectrum Acquisition:

Place the KBr pellet in the sample holder of an FTIR spectrometer.

Acquire a background spectrum of the empty sample compartment.

Acquire the sample spectrum over the range of 4000-400 cm⁻¹.

Co-add multiple scans (e.g., 16 or 32) to improve the signal-to-noise ratio.

Data Analysis:

Identify the characteristic absorption bands and compare them with the expected

frequencies for the functional groups of Nitromersol.
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FTIR Spectroscopy Workflow using the KBr Pellet Method.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. For Nitromersol, both ¹H and ¹³C NMR would be informative, although the presence

of the mercury atom introduces complexities.

Predicted Spectral Data
Due to the lack of publicly available experimental NMR data for Nitromersol, the following are

predicted chemical shifts based on the analysis of a structurally similar compound, 4-nitro-o-

cresol, and general principles of NMR spectroscopy. The bicyclic structure and the presence of

mercury in Nitromersol will influence the actual chemical shifts.

Predicted ¹H NMR Data (in DMSO-d₆)

Chemical Shift (δ, ppm) Multiplicity Assignment

~2.3 Singlet -CH₃

~7.0 - 8.0 Multiplet Aromatic Protons

Predicted ¹³C NMR Data (in DMSO-d₆)

Chemical Shift (δ, ppm) Assignment

~20 -CH₃

~120 - 150 Aromatic Carbons

~150 - 160 Aromatic Carbon attached to NO₂

~160 - 170 Aromatic Carbon attached to O and Hg

Experimental Protocol: NMR Spectroscopy
A general protocol for obtaining NMR spectra of Nitromersol is as follows:

Sample Preparation:

Dissolve 10-20 mg of Nitromersol in approximately 0.7 mL of a suitable deuterated

solvent (e.g., DMSO-d₆) in an NMR tube. Nitromersol's solubility should be considered
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when choosing a solvent.

Instrumentation:

Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

Tune the probe for ¹H and ¹³C frequencies.

¹H NMR Acquisition:

Acquire a standard one-dimensional ¹H NMR spectrum.

Reference the spectrum to the residual solvent peak.

¹³C NMR Acquisition:

Acquire a proton-decoupled one-dimensional ¹³C NMR spectrum.

A larger number of scans will be required due to the low natural abundance of ¹³C.

Data Processing:

Apply Fourier transformation, phase correction, and baseline correction to the acquired

data.

Integrate the signals in the ¹H NMR spectrum to determine relative proton ratios.

Mass Spectrometry (MS)
Mass spectrometry is a destructive analytical technique that provides information about the

molecular weight and fragmentation pattern of a molecule, which is invaluable for its

identification.

Expected Spectral Data
The electron ionization (EI) mass spectrum of Nitromersol is expected to show a molecular ion

peak ([M]⁺) corresponding to its molecular weight (m/z ≈ 352, considering the most abundant

isotopes). The fragmentation pattern will be influenced by the presence of the nitro group and

the organomercury bond.
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Expected Fragmentation Pattern:

Loss of NO₂: A fragment corresponding to [M - 46]⁺.

Loss of NO: A fragment corresponding to [M - 30]⁺.

Loss of the aryl radical: Cleavage of the C-Hg bond, leading to fragments such as

[C₇H₅NO₃]⁺ or [Hg]⁺.[11]

Extrusion of mercury: Formation of a biaryl-type fragment.[11]

m/z (Predicted) Assignment

~352 [C₇H₅HgNO₃]⁺ (Molecular Ion)

~306 [M - NO₂]⁺

~322 [M - NO]⁺

~202 [Hg]⁺ (Isotopic pattern)

~151 [C₇H₅NO₃]⁺

Experimental Protocol: Mass Spectrometry
A general protocol for the mass spectrometric analysis of Nitromersol is as follows:

Sample Preparation:

Dissolve a small amount of Nitromersol in a volatile organic solvent (e.g., methanol or

acetonitrile) to a concentration of approximately 1 mg/mL.

Further dilute the solution as necessary for the specific ionization technique.

Instrumentation:

A mass spectrometer equipped with an appropriate ionization source (e.g., Electron

Ionization - EI, or Electrospray Ionization - ESI).

Data Acquisition:
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Introduce the sample into the mass spectrometer.

Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

Data Analysis:

Identify the molecular ion peak.

Analyze the fragmentation pattern to identify characteristic losses and fragment ions.

Compare the observed isotopic pattern for mercury-containing fragments with the

theoretical pattern.

Ionization

Fragmentation Pathways
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Nitromersol Molecule

Molecular Ion [M]⁺

Loss of NO₂ Loss of NO Loss of Aryl Radical Hg Extrusion
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Logical Flow of Mass Spectrometry Analysis for Nitromersol.

Conclusion
The comprehensive spectral analysis of Nitromersol, employing UV-Vis, IR, NMR, and Mass

Spectrometry, provides a robust framework for its unequivocal identification and

characterization. This guide outlines the expected spectral data and detailed experimental

protocols to assist researchers, scientists, and drug development professionals in their

analytical endeavors with this complex organomercury compound. The combination of these

techniques allows for a thorough understanding of the molecular structure and ensures the

quality and purity of Nitromersol in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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nitromersol-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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